N-[3-chloro-4-(4-morpholinyl)phenyl]-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-(3-chloro-4-morpholin-4-ylphenyl)-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C13H14ClN5O2/c14-10-7-9(17-13(20)12-15-8-16-18-12)1-2-11(10)19-3-5-21-6-4-19/h1-2,7-8H,3-6H2,(H,17,20)(H,15,16,18)
• InChI Key: PBSCDQGNHBJXQQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NC(=O)C3=NC=NN3)Cl
• Molecular Formula: C13H14ClN5O2
• Molecular Weight: 307.73 g/mol

Description

N-[3-chloro-4-(4-morpholinyl)phenyl]-1H-1,2,4-triazole-3-carboxamide, also known as CCT018159, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer treatment. This compound belongs to the class of 1,2,4-triazole derivatives, which have been extensively studied for their pharmacological properties. In

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of related compounds involves condensation reactions leading to compounds with distinct crystal structures and potential antitumor activities. For example, compounds have been synthesized through condensation processes involving isocyanato benzene derivatives and morpholino-1H-indazol-3-amine, yielding substances with inhibitory capacities against cancer cell lines such as A549 and BGC-823 (Ji et al., 2018; Lu et al., 2017). These studies contribute to the understanding of the compound's potential in medical applications through its antiproliferative effects on cancer cells.

Biological Activities

The synthesized compounds, including various 1H-indazole and 1,2,4-triazole derivatives, exhibit distinct biological activities, especially in terms of anticancer properties. For instance, certain derivatives have shown effectiveness in inhibiting the proliferation of various cancer cell lines, indicating potential therapeutic applications (Lu et al., 2020; Hao et al., 2017). These findings underscore the significance of structural modifications in enhancing the compound's antitumor efficacy.

Antimicrobial and Corrosion Inhibition

Beyond anticancer activities, derivatives of the compound have demonstrated antimicrobial properties and potential as corrosion inhibitors. Specific triazole derivatives containing morpholine moieties have been identified as effective against a range of microbial strains, suggesting their utility in developing new antimicrobial agents (Sahin et al., 2012). Additionally, a structurally well-defined 1,2,3-triazole derivative has shown high corrosion inhibition efficiency for mild steel in hydrochloric acid, indicating applications in material science and engineering (Hrimla et al., 2021).